Cas no 2320227-10-7 (3-cyclohexyl-1-[3-(difluoromethyl)azetidin-1-yl]propan-1-one)

• Product Name: 3-cyclohexyl-1-[3-(difluoromethyl)azetidin-1-yl]propan-1-one
• CAS No: 2320227-10-7
• MF: C₁₃H₂₁F₂NO
• MW: 245.308750867844
• CID: 5338755
• Update Time: 2025-05-19

3-cyclohexyl-1-[3-(difluoromethyl)azetidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-1-(3-(difluoromethyl)azetidin-1-yl)propan-1-one
• 3-cyclohexyl-1-[3-(difluoromethyl)azetidin-1-yl]propan-1-one

• Inchi： 1S/C13H21F2NO/c14-13(15)11-8-16(9-11)12(17)7-6-10-4-2-1-3-5-10/h10-11,13H,1-9H2
• InChI Key： KNNIWRLCPYSSLK-UHFFFAOYSA-N
• SMILES： FC(C1CN(C(CCC2CCCCC2)=O)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.6
• Topological Polar Surface Area: 20.3

Additional information on 3-cyclohexyl-1-[3-(difluoromethyl)azetidin-1-yl]propan-1-one

3-Cyclohexyl-1-[3-(difluoromethyl)azetidin-1-yl]propan-1-one: A Comprehensive Overview

3-Cyclohexyl-1-[3-(difluoromethyl)azetidin-1-yl]propan-1-one, identified by the CAS number 2320227-10-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclohexyl group, a difluoromethyl-substituted azetidine ring, and a ketone functional group. The combination of these structural elements contributes to its distinctive chemical properties and reactivity.

The synthesis of 3-cyclohexyl-1-[3-(difluoromethyl)azetidin-1-yl]propan-1-one involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, the use of transition metal catalysts and advanced coupling reactions has significantly improved the yield and purity of this compound. Researchers have also explored the application of microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality.

One of the most promising applications of this compound lies in the field of pharmacology. The presence of the azetidine ring, a four-membered heterocyclic structure, is known to impart unique pharmacokinetic properties to the molecule. Recent studies have demonstrated that 3-cyclohexyl-1-[3-(difluoromethyl)azetidin-1-yl]propan-1-one exhibits potent activity against various enzymes involved in metabolic disorders. This has led to its consideration as a potential lead compound for drug development targeting conditions such as diabetes and obesity.

In addition to its pharmacological applications, this compound has also shown potential in materials science. The ketone group in its structure can undergo various condensation reactions, making it a valuable building block for constructing advanced polymers and materials with tailored properties. Recent research has focused on utilizing this compound as a precursor for synthesizing high-performance adhesives and coatings with enhanced thermal stability and mechanical strength.

The environmental impact of synthesizing and using 3-cyclohexyl-1-[3-(difluoromethyl)azetidin-1-yl]propan-1-one has also been a topic of interest. Scientists have developed greener synthesis routes that minimize the use of hazardous solvents and reduce waste generation. For example, the use of biodegradable solvents and catalytic systems has been explored to make the production process more sustainable. These efforts align with the growing demand for eco-friendly chemical manufacturing practices.

From a structural perspective, the cyclohexyl group in this compound contributes to its hydrophobicity, while the azetidine ring introduces rigidity and electronic complexity. The difluoromethyl substituent further modulates the electronic properties of the molecule, enhancing its reactivity in certain chemical transformations. These structural features make 3-cyclohexyl-1-[3-(difluoromethyl)azetidin-1-yl]propan-1-one a versatile platform for exploring novel chemical reactions and material designs.

In conclusion, 3-cyclohexyl-1-[3-(difluoromethyl)azetidin-1-yli]propanone, with its unique structure and diverse functional groups, continues to be an area of active research across multiple disciplines. Its potential applications span from drug discovery to advanced materials development, making it an important compound in contemporary chemistry.